![molecular formula C14H22N2O B1291024 {4-[(4-Methylperhydro-1,4-diazepin-1-yl)methyl]phenyl}methanol CAS No. 884507-50-0](/img/structure/B1291024.png)
{4-[(4-Methylperhydro-1,4-diazepin-1-yl)methyl]phenyl}methanol
Overview
Description
“{4-[(4-Methylperhydro-1,4-diazepin-1-yl)methyl]phenyl}methanol” is a unique chemical compound with the molecular formula C13H20N2O . It has a molecular weight of 220.31 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string of this compound is CN1CCCN(CC1)c2ccc(CO)cc2 . The InChI is 1S/C13H20N2O/c1-14-7-2-8-15(10-9-14)13-5-3-12(11-16)4-6-13/h3-6,16H,2,7-11H2,1H3 .Scientific Research Applications
Proteomics Research
{4-[(4-Methylperhydro-1,4-diazepin-1-yl)methyl]phenyl}methanol: is utilized in proteomics, which is the large-scale study of proteins, their structures, and functions . The compound can be used as a reagent or a building block in synthesizing peptides or small molecules that interact with proteins, aiding in the identification and understanding of protein functions.
Medicinal Chemistry
In medicinal chemistry, this compound serves as a precursor or an intermediate in the synthesis of pharmaceuticals . Its structural flexibility allows for the creation of various analogs that can be screened for therapeutic activity, contributing to drug discovery and development processes.
Organic Synthesis
As a versatile organic molecule, {4-[(4-Methylperhydro-1,4-diazepin-1-yl)methyl]phenyl}methanol finds applications in organic synthesis . It can participate in numerous chemical reactions, providing pathways to synthesize complex organic compounds with potential applications in different chemical industries.
Materials Science
In materials science, this compound’s chemical properties could be harnessed to modify the surface properties of materials or to create novel polymers with specific characteristics . Its incorporation into materials could lead to advancements in the development of smart materials with tailored properties.
Pharmacology
Pharmacologically, the compound could be investigated for its biological activity and potential as a lead compound in drug design . Its interactions with biological targets can be studied to understand its pharmacodynamics and pharmacokinetics, which are crucial in the development of new drugs.
Biotechnology
Biotechnological applications may involve using this compound in the design of biosensors or as a part of a biocatalytic process . It could also play a role in the development of bio-based materials or as a chemical tool in genetic engineering techniques.
Environmental Science
Environmental science could benefit from the study of this compound’s behavior in ecosystems, its biodegradability, and its potential impact on environmental health . Understanding its ecological interactions can inform the development of safer chemicals and pollution mitigation strategies.
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause severe skin burns and eye damage, respiratory irritation, and it is harmful if swallowed or in contact with skin . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure .
properties
IUPAC Name |
[4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenyl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O/c1-15-7-2-8-16(10-9-15)11-13-3-5-14(12-17)6-4-13/h3-6,17H,2,7-12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQUWAYPNHCWYNU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCN(CC1)CC2=CC=C(C=C2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20640265 |
Source
|
| Record name | {4-[(4-Methyl-1,4-diazepan-1-yl)methyl]phenyl}methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20640265 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-((4-Methyl-1,4-diazepan-1-yl)methyl)phenyl)methanol | |
CAS RN |
884507-50-0 |
Source
|
| Record name | 4-[(Hexahydro-4-methyl-1H-1,4-diazepin-1-yl)methyl]benzenemethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=884507-50-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | {4-[(4-Methyl-1,4-diazepan-1-yl)methyl]phenyl}methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20640265 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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